Cas no 29554-26-5 (N-Caffeoylputrescine,(E)-)

• Product Name: N-Caffeoylputrescine,(E)-
• CAS No: 29554-26-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 272095
• PubChem ID: 5280559
• Update Time: 2025-04-19

N-Caffeoylputrescine,(E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-
• N-Caffeoylputrescine, (E)-
• (E)-N-Caffeoylputrescine
• N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
• Caffeoylputrescin
• caffeoylputrescine
• N-(4-Aminobutyl)-3-(3,4-dihydroxyphenyl)-2-propenamide
• Caffeoyl putrescin (isomer of 390)
• N-Caffeoylputrescine,(E)-
• ZE5I4Z92IW
• CHEBI:17417
• CS-0032361
• (2E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)acrylamide
• UNII-ZE5I4Z92IW
• KTZNZCYTXQYEHT-GQCTYLIASA-N
• MS-23542
• Paucine
• (2E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
• HY-N6085
• Q27102387
• 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-, (E)-
• (E)-N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)prop-2-enamide
• N-Caffeoylputrescine
• C03002
• 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-
• N-?Caffeoylputrescine,?(E)?-
• AKOS016346855
• AKOS040760581
• (2E)-N-(4-Aminobutyl)-3-(3,4-dihydroxyphenyl)-2-propenamide
• 26148-06-1
• 2-Propenamide, N-(4-aminobutyl)-3-(3,4-dihydroxyphenyl)-, (2E)-
• Cinnamamide, N-(4-aminobutyl)-3,4-dihydroxy-, (E)-
• 29554-26-5
• DTXSID60331448
• CHEBI:182693
• FT-0700696
• SCHEMBL1675934
• ConMedNP.2946

• Inchi： 1S/C13H18N2O3/c14-7-1-2-8-15-13(18)6-4-10-3-5-11(16)12(17)9-10/h3-6,9,16-17H,1-2,7-8,14H2,(H,15,18)/b6-4+
• InChI Key： KTZNZCYTXQYEHT-GQCTYLIASA-N
• SMILES： O=C(/C=C/C1C=CC(=C(C=1)O)O)NCCCCN

Computed Properties

• Exact Mass: 250.13200
• Monoisotopic Mass: 250.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 29
• XLogP3: 0.8
• Topological Polar Surface Area: 95.6

Experimental Properties

• Color/Form: Powder
• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 254.5°C
• Boiling Point: 393.43°C (rough estimate)
• Flash Point: 283.7°C
• Refractive Index: 1.6450 (estimate)
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• PSA: 99.07000
• LogP: 2.50670
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-Caffeoylputrescine,(E)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives